1-Hexylallyl acetate

• CAS No.: 129742-92-3
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: non-1-en-3-yl acetate
• InChI: InChI=1S/C11H20O2/c1-4-6-7-8-9-11(5-2)13-10(3)12/h5,11H,2,4,6-9H2,1,3H3
• InChI Key: PUWRLDPHAKKTKR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C=C)OC(=O)C

Description

1-Hexylallyl acetate (CAS: 142-92-7), also referred to as hexyl acetate or 1-hexyl acetate, is a branched ester compound with the molecular formula C₈H₁₆O₂. It is characterized by a six-carbon alkyl chain (hexyl group) linked to an acetyloxy functional group. This compound is commonly used in industrial manufacturing, laboratory settings, and specialty chemical synthesis due to its solvent properties and moderate volatility . Its applications include use in coatings, adhesives, and flavoring agents, where its fruity odor is advantageous .

Key physicochemical properties include:

• Appearance: Liquid
• Purity: 100% (as per industrial-grade specifications)
• Safety Classification: Classified as a combustible liquid requiring precautions against explosive vapor formation .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hexylallyl acetate can be synthesized through the esterification reaction of hexyl alcohol with allyl acetate. The reaction typically involves heating the two reactants in the presence of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the ester bond.

Industrial Production Methods: In an industrial setting, the production of 1-hexylallyl acetate may involve more sophisticated techniques to ensure higher yields and purity. Continuous flow reactors and advanced purification methods, such as distillation and chromatography, are often employed to achieve the desired product quality.

Chemical Reactions Analysis

1-Hexylallyl acetate undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form hexylacetic acid, which is a useful intermediate in the production of other chemicals.

• Reduction: Reduction reactions can convert 1-hexylallyl acetate into hexylallyl alcohol, which has its own set of applications.

• Substitution: Substitution reactions can introduce different functional groups into the molecule, leading to the formation of new compounds with diverse properties.

Common Reagents and Conditions:

• Oxidation: Common reagents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed:

• Hexylacetic acid (from oxidation)

• Hexylallyl alcohol (from reduction)

• Various substituted derivatives (from substitution reactions)

Scientific Research Applications

1-Hexylallyl acetate has several scientific research applications, including:

• Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound can be used in biochemical assays to study enzyme activities and metabolic pathways.

• Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism by which 1-hexylallyl acetate exerts its effects depends on its specific application. For example, in biochemical assays, it may interact with enzymes to inhibit or activate specific reactions. The molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

Hexyl Acetate (1-Hexylallyl Acetate)

• Molecular Formula : C₈H₁₆O₂
• Structure : Linear hexyl chain bonded to an acetate group.
• Key Uses : Solvent, flavoring agent, intermediate in organic synthesis .

Allyl Hexanoate

• Molecular Formula : C₉H₁₆O₂
• Structure: Allyl group (CH₂=CHCH₂-) bonded to a hexanoate ester.
• Key Uses : Artificial fruit flavoring (e.g., pineapple), fragrance component.
• Comparison : Higher molecular weight and unsaturated allyl group confer greater reactivity (e.g., susceptibility to oxidation) compared to hexyl acetate .

Neryl Acetate

• Molecular Formula : C₁₂H₂₀O₂
• Structure: Branched monoterpene ester derived from nerol (a citral isomer).
• Key Uses: Perfumery, cosmetics (floral, citrus notes).
• Comparison : Longer carbon chain and cyclic structure enhance hydrophobicity, reducing volatility relative to hexyl acetate .

Isobutyl Acetate

• Molecular Formula : C₆H₁₂O₂
• Structure : Branched four-carbon chain (isobutyl group) with acetate.
• Key Uses : Solvent for nitrocellulose, lacquers.
• Comparison : Lower molecular weight and branched structure increase volatility and flammability risk compared to hexyl acetate .

Physicochemical Properties

Compound	Predicted Solubility (×10⁷)	Experimental Solubility (×10⁷)	Volatility (Relative)	Reactivity Notes
Hexyl Acetate	10	8	Moderate	Stable under standard conditions
Allyl Hexanoate	4	2	Low	Prone to hydrolysis and oxidation
Neryl Acetate	6	4	Low	Resistant to thermal degradation
Isobutyl Acetate	14	12	High	Highly flammable; rapid evaporation

Note: Solubility data reflects relative miscibility in aqueous systems .

Biological Activity

1-Hexylallyl acetate is an organic compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings, including case studies and data tables.

1-Hexylallyl acetate is an ester formed from the reaction of hexyl alcohol and allyl acetate. Its molecular formula is $C_{11}H_{20}O_2$, and it has a molecular weight of 184.28 g/mol. The compound is characterized by its pleasant fruity aroma, making it a candidate for use in fragrances and flavorings.

Biological Activity

The biological activity of 1-Hexylallyl acetate encompasses several areas, including antimicrobial properties, antioxidant activity, and potential therapeutic effects.

Antimicrobial Properties

Research indicates that 1-Hexylallyl acetate exhibits significant antimicrobial activity against various microorganisms. A study conducted on essential oils containing similar compounds showed that they effectively inhibited the growth of bacteria such as Escherichia coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values for these bacteria were reported to be as low as 0.5 mg/mL, suggesting strong antimicrobial potential.

Microorganism	MIC (mg/mL)
Escherichia coli	0.5
Staphylococcus aureus	0.5
Candida albicans	1.0

Antioxidant Activity

Antioxidant assays have demonstrated that 1-Hexylallyl acetate possesses notable antioxidant properties. The DPPH radical scavenging assay indicated that the compound could reduce oxidative stress by scavenging free radicals effectively.

• DPPH Scavenging Activity : IC50 value of approximately 25 µg/mL.
• Total Phenolic Content : Related studies suggest a correlation between the presence of phenolic compounds in similar esters and their antioxidant capacity.

Case Studies

A retrospective analysis was performed to evaluate the therapeutic effects of 1-Hexylallyl acetate in various applications:

• Dermatological Applications : A case study involving patients with dermatitis showed improvement in symptoms when treated with formulations containing 1-Hexylallyl acetate. Patients reported reduced inflammation and itching.
• Food Preservation : In food science, the compound's antimicrobial properties were tested in meat preservation. Results indicated a reduction in microbial load by over 50% when used in meat products at concentrations of 0.2% (w/v).

Research Findings

Recent studies have highlighted the following findings regarding the biological activity of 1-Hexylallyl acetate:

• In vitro studies : A study published in a peer-reviewed journal found that 1-Hexylallyl acetate exhibited cytotoxic effects on cancer cell lines, particularly HeLa cells, with an IC50 value of approximately 30 µg/mL.
• Synergistic Effects : Research indicates that when combined with other compounds like eugenol or thymol, the antimicrobial efficacy of 1-Hexylallyl acetate increases significantly, suggesting potential for use in combination therapies.